4-(pyrrolidin-3-yl)benzonitrile hydrochloride
Overview
Description
“4-(pyrrolidin-3-yl)benzonitrile hydrochloride” is a chemical compound that has garnered significant attention in various scientific fields due to its physicochemical properties and potential applications . It belongs to the family of nitriles and has a chemical formula of C11H13ClN2 .
Synthesis Analysis
The synthesis of “4-(pyrrolidin-3-yl)benzonitrile hydrochloride” involves several steps, including the dissolution of 2-cyanobenzaldehyde in dry ethanol, addition of pyrrolidine, and stirring the mixture at room temperature for 24 hours. The reaction mixture is then poured into a separatory funnel and extracted with ethyl acetate. The product is obtained as a white solid after drying under vacuum.Molecular Structure Analysis
The molecular structure of “4-(pyrrolidin-3-yl)benzonitrile hydrochloride” is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The InChI Code for this compound is 1S/C11H13N3.ClH/c12-7-9-1-3-10(4-2-9)14-11-5-6-13-8-11;/h1-4,11,13-14H,5-6,8H2;1H .Scientific Research Applications
Inhibition of Lysine Specific Demethylase 1 (LSD1)
4-(pyrrolidin-3-yl)benzonitrile hydrochloride has been evaluated as a potent inhibitor of LSD1, an enzyme implicated in epigenetic regulation . LSD1 plays a crucial role in gene expression by demethylating lysine residues on histone proteins. Inhibitors like 4-(pyrrolidin-3-yl)benzonitrile hydrochloride derivatives are valuable for studying and potentially treating diseases associated with epigenetic dysregulation, such as cancer .
Scaffold-Hopping in Drug Discovery
The compound serves as a scaffold for developing new inhibitors with improved selectivity and potency. Scaffold-hopping involves creating structurally diverse compounds that retain the biological activity of the original molecule. This approach has led to the identification of derivatives with better pharmacological profiles .
Pharmacokinetic Profile Modification
In drug discovery, modifying the pharmacokinetic profile of a compound is crucial for its success as a therapeutic agent. 4-(pyrrolidin-3-yl)benzonitrile hydrochloride derivatives have been synthesized to optimize the structure of selective androgen receptor modulators (SARMs), enhancing their efficacy and safety .
Organic Synthesis Intermediate
The nitrile group present in 4-(pyrrolidin-3-yl)benzonitrile hydrochloride makes it a valuable intermediate in organic synthesis. It can be used to prepare more complex molecules with desired properties, serving as a building block in the synthesis of various biologically active compounds.
Analytical Chemistry Applications
The compound’s unique chemical structure allows it to be used in analytical chemistry for the identification and quantification of biological targets. Its derivatives can be employed as reference standards or reagents in various analytical methods .
Medical Research Tool
In medical research, 4-(pyrrolidin-3-yl)benzonitrile hydrochloride is utilized to explore the biological functions of enzymes like LSD1. It aids in understanding the molecular mechanisms underlying diseases and in the development of targeted therapies .
Mechanism of Action
Target of Action
The primary target of 4-(pyrrolidin-3-yl)benzonitrile hydrochloride is lysine-specific demethylase 1 (LSD1) . LSD1 is an enzyme that plays a crucial role in the regulation of gene expression by removing methyl groups from lysine residues on histone proteins .
Mode of Action
4-(Pyrrolidin-3-yl)benzonitrile hydrochloride acts as an inhibitor of LSD1 . It binds to the enzyme, preventing it from removing methyl groups from lysine residues. This inhibition alters the methylation status of histones, leading to changes in gene expression .
Biochemical Pathways
The inhibition of LSD1 by 4-(pyrrolidin-3-yl)benzonitrile hydrochloride affects the histone methylation pathways . LSD1 is involved in the demethylation of histone H3 at lysine 4 (H3K4) and lysine 9 (H3K9), which are key regulatory sites for gene expression . By inhibiting LSD1, this compound can alter the methylation status at these sites, leading to changes in gene expression .
Result of Action
The inhibition of LSD1 by 4-(pyrrolidin-3-yl)benzonitrile hydrochloride leads to changes in gene expression . This can have various molecular and cellular effects, depending on the specific genes affected. For example, changes in the expression of genes involved in cell growth could potentially influence cell proliferation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(pyrrolidin-3-yl)benzonitrile hydrochloride involves the reaction of 4-bromobenzonitrile with pyrrolidine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "4-bromobenzonitrile", "pyrrolidine", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-bromobenzonitrile is reacted with pyrrolidine in the presence of a base such as potassium carbonate in anhydrous DMF to obtain 4-(pyrrolidin-3-yl)benzonitrile.", "Step 2: The crude product from step 1 is treated with hydrochloric acid to obtain the final product, 4-(pyrrolidin-3-yl)benzonitrile hydrochloride." ] } | |
CAS RN |
1203684-95-0 |
Product Name |
4-(pyrrolidin-3-yl)benzonitrile hydrochloride |
Molecular Formula |
C11H13ClN2 |
Molecular Weight |
208.7 |
Purity |
95 |
Origin of Product |
United States |
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